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Compound of Interest

Compound Name: 2-bromoacetic acid
Cat. No.: B12059701
Get Quote
\ J

Executive Summary & Chemical Profile

2-Bromoacetic acid (BAA) is a highly reactive alkylating agent and corrosive organic acid
used extensively in chemical synthesis and proteomics.[1] Unlike simple mineral acids, BAA
poses a dual threat: immediate corrosive tissue destruction (pH < 2) and delayed systemic
toxicity via irreversible alkylation of cellular thiols.

This guide moves beyond standard SDS recommendations, providing a field-proven protocol
for safe handling, specific neutralization strategies that address its alkylating potential, and
emergency response workflows designed to mitigate permanent injury.

Physical & Chemical Properties Table
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Property Value Relevance to Safety

Unique identifier for

CAS Number 79-08-3 )
inventory/waste.[1]
] ] ] Hygroscopic; absorbs moisture
Physical State Solid (Crystalline) )
to form corrosive syrup.[1]
Easily liquefies in warm labs;
Melting Point 49-50 °C creates high-concentration
spills.[1]
Low vapor pressure, but
Boiling Point 208 °C dust/aerosols are highly toxic.
[1]
Stronger acid than acetic acid
pKa 2.69 )
(pKa 4.76); severe burn risk.[1]
N ) Rapidly penetrates skin and
Solubility High (Water, Ethanol)

mucous membranes.[1]

Toxicological Mechanism: The "Dual-Threat"

To understand the handling requirements, one must understand the molecular pathology. BAA
is not merely a proton donor; it is a potent electrophile.[1]

Mechanism of Action

o Corrosive Phase: Upon contact, the carboxylic acid moiety donates protons (

), causing immediate coagulative necrosis of the epidermis and corneal epithelium.

o Alkylation Phase (Systemic): The bromine atom is a good leaving group.[1] BAA penetrates
the compromised skin barrier and enters the systemic circulation, where it undergoes
nucleophilic substitution (

) with sulfhydryl (-SH) groups on critical enzymes (e.g., GAPDH, ATPase) and glutathione.
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Consequence: This leads to ATP depletion, oxidative stress, and cell death. Inhalation can
cause delayed pulmonary edema due to alveolar protein alkylation.[1]
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Fig 1. Molecular Mechanism of Bromoacetic Acid Toxicity
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Risk Assessment & Personal Protective Equipment
(PPE)

Standard latex gloves provide zero protection against BAA.[1] The compound’s lipophilicity
allows it to permeate thin rubber in seconds.[1]

Glove Selection Protocol

Critical Rule: Do not rely on "acid-resistant” claims alone.[1] You must select materials resistant

to organic alkylating agents.[1]
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Glove Material Breakthrough Time Recommendation

Latex <1 minute FORBIDDEN. Do not use.[1]

Splash Only. Use only if
Thin Nitrile (4 mil) < 5 minutes double-gloved and changed

immediately upon contact.[1]

Acceptable for solid handling.

Thick Nitrile (8+ mil) > 30 minutes o
Recommended for liquid
Butyl Rubber > 480 minutes solutions or stock preparation.
[1]
Best Practice. Wear as a liner
Silver Shield (Laminate) > 480 minutes under nitrile gloves for

dexterity.[1]

Respiratory & Body Protection[2][3]

» Respiratory: Handling solid BAA requires a fume hood.[1] If generating dust outside a hood
(not recommended), a full-face respirator with P100 (HEPA) + Organic Vapor cartridges is

mandatory.[1]

o Body: Tyvek lab coat or chemical-resistant apron.[1] Standard cotton coats absorb the acid,

holding it against the skin.

Handling & Experimental Protocols
Weighing and Transfer

o Hygroscopic Risk: BAA absorbs water rapidly.[1] Weigh quickly to prevent the solid from
turning into a sticky, corrosive sludge on the balance.

e Tooling: Use glass or stainless steel spatulas.[1] Avoid plastics that may degrade or absorb

the chemical.[1]

o Technique: Always weigh inside a fume hood. If the balance is outside, tare a closed vessel,
add BAA in the hood, close it, and then weigh.
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Reaction Setup

o Exotherm Warning: Reactions with strong bases (e.g., NaOH, KOH) are highly exothermic.
Add BAA slowly to basic solutions to prevent boiling and splashing.[1]

o Incompatibility: Avoid contact with strong oxidizers and active metals (Li, Na, K) which can
cause fire/explosion.

Emergency Response & Spill Neutralization

The "Two-Step" Neutralization Strategy Generic acid neutralization is insufficient because it
leaves the alkylating bromide species intact.[1]

Spill Cleanup Workflow

 Isolate: Evacuate the immediate area (10 ft radius).

PPE: Don Butyl gloves, goggles, and face shield.[1]

Step 1 - Acid Neutralization: Gently cover the spill with Sodium Bicarbonate (

) or Soda Ash.[1]

o Observation: Wait for bubbling (

evolution) to cease.[1]

Step 2 - Quench Alkylation (The Expert Step): Apply a solution of Sodium Thiosulfate (

)[1]

o Reasoning: Thiosulfate acts as a "sacrificial nucleophile,” reacting with any remaining BAA
to form a non-toxic thiosulfate ester, effectively destroying its alkylating power.

Disposal: Collect the slurry into a hazardous waste container labeled "Halogenated Organic
Acid."
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Spill Detected

Assess Volume & Form
(Solid vs Liquid)

Don PPE:

Butyl Gloves + Goggles

Step 1: Acid Neutralization
Apply NaHCO3 (Solid)

ait for bubbling to stop

Step 2: Alkyl Quenching
Apply Na2S203 (Solution)

Collect Slurry
(Do not use paper towels)

Hazardous Waste Tag:

‘Halogenated Organic'

Fig 2. Two-Step Spill Neutralization Protocol
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First Aid (Self-Validating Protocol)

¢ Skin Contact:

o Immediate: Flush with water for 15 minutes minimum. Time it. 5 minutes is insufficient for
deep-penetrating alkylators.[1]
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o Do Not Neutralize on Skin: Never put baking soda or vinegar on a skin burn; the heat of
reaction will worsen the injury.[1]

o Diphoterine: If available, Diphoterine® is superior to water as it actively chelates the
chemical, but water must be used immediately if Diphoterine is not within arm's reach.

o Eye Contact: Irrigate for 15-30 minutes.[1] Hold eyelids open. Immediate ophthalmology
consult is required due to risk of corneal opacity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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